Cas no 99987-05-0 (4-(tert-Butylamino)sulfonylbenzoic Acid)

99987-05-0 structure
Product name:4-(tert-Butylamino)sulfonylbenzoic Acid
4-(tert-Butylamino)sulfonylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[[(1,1-dimethylethyl)amino]sulfonyl]-
- 4-(tert-butylsulfamoyl)benzoic acid
- 4-[(tert-butylamino)sulfonyl]benzoic acid
- 4-tert-Butylsulfamoyl-benzoesaeure
- 4-tert-Butylsulfamoyl-benzoic acid
- Oprea1_325262
- 4-((tert-butylamino)sulfonyl)benzoic acid
- SCHEMBL3716571
- BB 0237922
- CS-0154871
- 4-[(tert-butylamino)sulfonyl]benzoicacid
- DTXSID50360681
- 99987-05-0
- Z53036747
- BS-18068
- EN300-10872
- AC7502
- AKOS000118623
- A916964
- MFCD03001320
- 4-[(tert-Butylamino)sulfonyl]benzoic acid, AldrichCPR
- AMY16440
- ZDA98705
- SY028693
- 4-(N-(tert-butyl)sulfamoyl)benzoic acid
- 4-(tert-Butylamino)sulfonylbenzoic Acid
-
- MDL: MFCD03001320
- Inchi: InChI=1S/C11H15NO4S/c1-11(2,3)12-17(15,16)9-6-4-8(5-7-9)10(13)14/h4-7,12H,1-3H3,(H,13,14)
- InChI Key: KLTFWNOBVBGGCG-UHFFFAOYSA-N
- SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C(=O)O
Computed Properties
- Exact Mass: 257.07200
- Monoisotopic Mass: 256.064354
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.7
- Surface Charge: 0
- XLogP3: 1.4
Experimental Properties
- Density: 1.273
- Boiling Point: 415.4°C at 760 mmHg
- Flash Point: 205°C
- Refractive Index: 1.546
- PSA: 91.85000
- LogP: 2.93330
4-(tert-Butylamino)sulfonylbenzoic Acid Security Information
4-(tert-Butylamino)sulfonylbenzoic Acid Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
4-(tert-Butylamino)sulfonylbenzoic Acid PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB316504-250 mg |
4-[(tert-Butylamino)sulfonyl]benzoic acid; . |
99987-05-0 | 250mg |
€175.80 | 2023-06-21 | ||
Enamine | EN300-10872-0.5g |
4-(tert-butylsulfamoyl)benzoic acid |
99987-05-0 | 95.0% | 0.5g |
$79.0 | 2025-03-21 | |
Enamine | EN300-10872-1.0g |
4-(tert-butylsulfamoyl)benzoic acid |
99987-05-0 | 95.0% | 1.0g |
$101.0 | 2025-03-21 | |
eNovation Chemicals LLC | Y1294649-250mg |
4-tert-Butylsulfamoyl-benzoic acid |
99987-05-0 | 95% | 250mg |
$190 | 2024-07-28 | |
Enamine | EN300-10872-0.05g |
4-(tert-butylsulfamoyl)benzoic acid |
99987-05-0 | 95.0% | 0.05g |
$23.0 | 2025-03-21 | |
Ambeed | A706795-5g |
4-[(tert-Butylamino)sulfonyl]benzoic Acid |
99987-05-0 | 95% | 5g |
$434.0 | 2024-04-15 | |
Alichem | A019093987-5g |
4-[(tert-Butylamino)sulfonyl]benzoic Acid |
99987-05-0 | 95% | 5g |
$823.20 | 2023-08-31 | |
eNovation Chemicals LLC | D527607-5g |
4-[(tert-Butylamino)sulfonyl]benzoic Acid |
99987-05-0 | 95% | 5g |
$985 | 2024-08-03 | |
Enamine | EN300-10872-5.0g |
4-(tert-butylsulfamoyl)benzoic acid |
99987-05-0 | 95.0% | 5.0g |
$450.0 | 2025-03-21 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GJ209-1g |
4-(tert-Butylamino)sulfonylbenzoic Acid |
99987-05-0 | 95+% | 1g |
1868.0CNY | 2021-07-17 |
4-(tert-Butylamino)sulfonylbenzoic Acid Related Literature
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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3. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:99987-05-0)4-(tert-Butylamino)sulfonylbenzoic Acid
Purity:99%
Quantity:5g
Price ($):391.0